Cas no 3394-04-5 (β-Naphthylthiourea)

• Product Name: β-Naphthylthiourea
• CAS No: 3394-04-5
• MF: C₁₁H₁₀N₂S
• MW: 202.275500774384
• MDL: MFCD00004054
• CID: 1060561
• PubChem ID: 2829258
• Update Time: 2025-05-21

β-Naphthylthiourea Chemical and Physical Properties

Names and Identifiers

• β-Naphthylthiourea
• 2-Naphthyl thiourea
• naphthalen-2-yl-thiourea
• N-2-Naphthylthiourea
• EINECS 222-242-8
• DB-310888
• 1-naphthalen-2-ylthiourea
• NS00049949
• 2-napthylthiourea
• beta-Naphthylthiourea
• Thiourea, 2-naphthalenyl- (9CI)
• CBDivE_002776
• SCHEMBL651822
• 3394-04-5
• AKOS009144172
• (naphthalen-2-yl)thiourea
• STL373558
• EN300-8541995
• 1-(2-Naphthyl)-2-thiourea
• Thiourea, 2-naphthalenyl-
• Urea, 1-(2-naphthyl)-2-thio-
• AI3-24027
• BRN 0778343
• 1-(naphthalen-2-yl)thiourea
• SR-01000196515-1
• 2-Naphthylthiourea&nb
• naphthalen-2-ylthiourea
• 2-Naphthylthioharnstoff
• DTXSID10187558
• 3-12-00-03045 (Beilstein Handbook Reference)
• MFCD00004054
• SR-01000196515

• MDL： MFCD00004054
• Inchi： 1S/C11H10N2S/c12-11(14)13-10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H3,12,13,14)
• InChI Key： JCGVEGFEGJLZDW-UHFFFAOYSA-N
• SMILES： S=C(N)NC1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 202.05600
• Monoisotopic Mass: 202.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 74.68000
• LogP: 3.28900

Additional information on β-Naphthylthiourea

Research Brief on β-Naphthylthiourea (CAS: 3394-04-5): Recent Advances and Applications in Chemical Biology and Medicine

β-Naphthylthiourea (CAS: 3394-04-5) is a thiourea derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery, enzyme inhibition, and material science. Recent studies have explored its potential as a scaffold for developing novel therapeutics, particularly in targeting protein-protein interactions and modulating enzymatic activity. This research brief synthesizes the latest findings on β-Naphthylthiourea, highlighting its molecular mechanisms, pharmacological properties, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of β-Naphthylthiourea on the enzyme carbonic anhydrase IX (CA IX), a well-known target for anticancer therapies. The researchers employed X-ray crystallography and molecular docking to elucidate the binding mode of β-Naphthylthiourea within the active site of CA IX. Their results demonstrated a potent inhibitory activity (IC₅₀ = 0.8 μM), suggesting its potential as a lead compound for developing hypoxia-selective anticancer agents. The study also highlighted the compound's selectivity over other CA isoforms, reducing the risk of off-target effects.

In the realm of antimicrobial research, β-Naphthylthiourea has shown promise against drug-resistant bacterial strains. A 2024 preprint in BioRxiv reported its synergistic effects with conventional antibiotics, such as ciprofloxacin, against Pseudomonas aeruginosa biofilms. The compound disrupted quorum sensing pathways by interfering with the LasR receptor, thereby reducing biofilm formation and enhancing antibiotic penetration. These findings open new avenues for combating antimicrobial resistance, particularly in chronic infections.

Beyond therapeutic applications, β-Naphthylthiourea has been explored in material science for its chelating properties. A recent ACS Applied Materials & Interfaces study (2024) demonstrated its utility in synthesizing luminescent metal-organic frameworks (MOFs) with high stability and tunable emission spectra. These MOFs exhibited potential for biosensing and imaging applications, leveraging the compound's ability to coordinate with lanthanide ions while maintaining biocompatibility.

Despite these advances, challenges remain in optimizing the pharmacokinetic profile of β-Naphthylthiourea derivatives. A 2023 review in Expert Opinion on Drug Discovery emphasized the need for structural modifications to improve solubility and metabolic stability without compromising bioactivity. Computational modeling and high-throughput screening are being employed to address these limitations, with several analogs currently in preclinical evaluation.

In conclusion, β-Naphthylthiourea (CAS: 3394-04-5) represents a multifaceted compound with growing relevance in chemical biology and medicine. Its applications span from targeted cancer therapy and antimicrobial strategies to advanced materials, underscoring the importance of further research to unlock its full potential. Collaborative efforts between chemists, biologists, and clinicians will be crucial to translate these findings into practical solutions for unmet medical needs.